Cas no 1448068-98-1 (3-{4-[(3-chloropyridin-2-yl)oxy]piperidine-1-carbonyl}-2-methoxypyridine)

• Product Name: 3-{4-[(3-chloropyridin-2-yl)oxy]piperidine-1-carbonyl}-2-methoxypyridine
• CAS No: 1448068-98-1
• MF: C₁₇H₁₈ClN₃O₃
• MW: 347.796123027802
• CID: 5406481
• Update Time: 2025-07-01

3-{4-[(3-chloropyridin-2-yl)oxy]piperidine-1-carbonyl}-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• [4-[(3-Chloro-2-pyridinyl)oxy]-1-piperidinyl](2-methoxy-3-pyridinyl)methanone
• 3-{4-[(3-chloropyridin-2-yl)oxy]piperidine-1-carbonyl}-2-methoxypyridine

• Inchi： 1S/C17H18ClN3O3/c1-23-15-13(4-2-8-19-15)17(22)21-10-6-12(7-11-21)24-16-14(18)5-3-9-20-16/h2-5,8-9,12H,6-7,10-11H2,1H3
• InChI Key： LGCJAIALODXDQY-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=NC=CC=C2Cl)CC1)(C1=CC=CN=C1OC)=O

Experimental Properties

• Density: 1.305±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 506.9±50.0 °C(Predicted)
• pka: 2.40±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 3-{4-[(3-chloropyridin-2-yl)oxy]piperidine-1-carbonyl}-2-methoxypyridine

3-{4-[(3-chloropyridin-2-yl)oxy]piperidine-1-carbonyl}-2-methoxypyridine: A Comprehensive Overview

The compound with CAS No. 1448068-98-1, named 3-{4-[(3-chloropyridin-2-yl)oxy]piperidine-1-carbonyl}-2-methoxypyridine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically pyridines, and contains a piperidine ring, which adds to its structural complexity and functional versatility. The presence of chlorine and methoxy groups further enhances its chemical reactivity and biological activity.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery due to their unique electronic properties and ability to interact with biological targets. The pyridine ring in this compound is a key structural feature that contributes to its stability and reactivity. Pyridines are known for their aromaticity, which makes them suitable for various chemical transformations. The piperidine ring, on the other hand, introduces a saturated nitrogen-containing ring system, which can act as a linker or a functional group in molecular design.

The chlorine substituent on the pyridine ring plays a crucial role in modulating the electronic properties of the molecule. Chlorine is an electron-withdrawing group, which can influence the reactivity of the compound in both synthetic and biological contexts. Similarly, the methoxy group is an electron-donating group that can enhance the solubility of the compound and improve its pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using a combination of coupling reactions and catalytic processes. The synthesis involves multiple steps, including nucleophilic substitution, oxidation, and cyclization reactions. These methods have been optimized to achieve high yields and purity, making this compound accessible for further research and development.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various enzymes and receptors. For instance, studies have demonstrated its potential as an inhibitor of certain kinase enzymes, which are implicated in various disease states such as cancer and inflammatory disorders. The piperidine ring has been identified as a critical element for binding to these targets, while the chlorine substituent enhances selectivity.

The application of this compound extends beyond pharmacology. Its structural features make it a valuable building block in organic synthesis, particularly in the construction of more complex molecules with diverse functionalities. The pyridine ring serves as a versatile platform for further functionalization, enabling the creation of derivatives with enhanced properties.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their sustainability. Researchers are exploring greener synthetic routes that minimize waste and reduce energy consumption. Additionally, efforts are being made to assess the environmental impact of this compound throughout its lifecycle.

In conclusion, 3-{4-[(3-chloropyridin-2-yl)oxy]piperidine-1-carbonyl}-2-methoxypyridine (CAS No. 1448068-98-1) is a multifaceted compound with significant potential in both chemical and biological research. Its unique structure, functional groups, and synthetic accessibility make it a valuable tool for advancing scientific discovery and innovation.